Cas no 2365532-64-3 (Copper probe CF4)

• Product Name: Copper probe CF4
• CAS No: 2365532-64-3
• MF: C₃₈H₄₇F₃N₂O₂S₄
• MW: 749.047195672989
• CID: 6841950
• Update Time: 2025-05-26

Copper probe CF4 Chemical and Physical Properties

Names and Identifiers

• Copper probe CF4

• Inchi： 1S/C38H47F3N2O2S4/c1-3-46-20-22-48-18-16-42(17-19-49-23-21-47-4-2)27-28-8-11-31(34(24-28)38(39,40)41)37-32-12-9-29(43-14-6-5-7-15-43)25-35(32)45-36-26-30(44)10-13-33(36)37/h8-13,24-26H,3-7,14-23,27H2,1-2H3
• InChI Key： IWSHBHVMVNQFGF-UHFFFAOYSA-N
• SMILES： S(CCSCC)CCN(CCSCCSCC)CC1C=CC(=C(C(F)(F)F)C=1)C1=C2C=CC(C=C2OC2C1=CC=C(C=2)N1CCCCC1)=O

Additional information on Copper probe CF4

Copper Probe CF4: A Comprehensive Overview

Copper Probe CF4, identified by the CAS number 2365532-64-3, is a cutting-edge material that has garnered significant attention in the fields of materials science and electronics. This compound is a specialized copper-based probe designed for high-performance applications, particularly in the realm of semiconductor testing and advanced manufacturing. The integration of CF4 into its structure enhances its mechanical and electrical properties, making it an invaluable tool in modern technology.

Recent advancements in nanotechnology have led to the development of probes with unprecedented precision and durability. The Copper Probe CF4 is no exception, as it leverages the unique properties of copper combined with the robustness of CF4. This combination allows for exceptional thermal stability and electrical conductivity, which are critical for high-frequency applications. Researchers have demonstrated that this material exhibits superior performance in high-speed data transmission and signal integrity testing, making it a preferred choice for industries reliant on cutting-edge electronic components.

The synthesis of Copper Probe CF4 involves a multi-step process that ensures the uniform distribution of CF4 within the copper matrix. This process not only enhances the material's mechanical strength but also improves its resistance to wear and tear. Studies published in leading materials science journals have highlighted the compound's ability to maintain its structural integrity under extreme conditions, such as high temperatures and mechanical stress. These findings underscore its suitability for use in harsh environments, where reliability is paramount.

In terms of applications, the Copper Probe CF4 has found widespread use in semiconductor manufacturing. Its ability to deliver precise measurements at the nanoscale has revolutionized the testing and quality control processes in this industry. Moreover, its compatibility with advanced lithography techniques has made it an essential component in the production of next-generation integrated circuits. The integration of Copper Probe CF4 into these processes has significantly improved yield rates and reduced production costs.

Beyond semiconductor manufacturing, the Copper Probe CF4 has also shown promise in other areas, such as medical device testing and aerospace engineering. Its exceptional thermal and electrical properties make it ideal for applications requiring high precision and reliability. For instance, in medical devices, the probe's ability to operate under stringent conditions ensures accurate diagnostics and safe patient care.

The environmental impact of materials is a growing concern across industries. Fortunately, research indicates that the production and use of Copper Probe CF4 have minimal environmental effects compared to traditional alternatives. The compound's long service life reduces waste generation, while its recyclability further contributes to sustainability efforts. These attributes align with global initiatives aimed at promoting eco-friendly technologies.

In conclusion, the Copper Probe CF4, with its CAS number 2365532-64-3, represents a significant leap forward in materials science. Its unique properties, derived from the integration of copper and CF4, make it indispensable across various industries. As research continues to uncover new applications and improvements, this compound is poised to play an even more critical role in shaping future technologies.